Cas no 14694-95-2 (Tris(triphenylphosphine)rhodiu)

• Product Name: Tris(triphenylphosphine)rhodiu
• CAS No: 14694-95-2
• MF: C₅₄H₄₅ClP₃Rh
• MW: 925.214897871017
• MDL: MFCD00010016
• CID: 49905
• Update Time: 2026-03-10

Tris(triphenylphosphine)rhodiu Chemical and Physical Properties

Names and Identifiers

• Tris(triphenylphosphine)rhodium(I) chloride
• CHLOROTRIS(TRIPHENYLPHOSPHINE)RHODATE (I)
• CHLOROTRIS(TRIPHENYLPHOSPHINE)RHODIUM(I)
• DECARBON
• RHODIUM(I) TRIS(TRIPHENYLPHOSPHINE) CHLORIDE
• RHODIUM TRIS(TRIPHENYL-PHOSPHINE)CHLORIDE
• TRIS(TRIPHENYLPHOSPHINE)CHLORORHODIUM
• TRIS(TRIPHENYLPHOSPHINE)RHODIUM(I) CHLORIDE POLYMER BOUND
• WILKINSON CATALYST
• WILKINSON'S CATALYST
• (sp-4-2)-rhodiu
• Rhodium, chlorotris(triphenylphosphine)-
• Rhodium, chlorotris(triphenylphosphine)-, (SP-4-2)-
• Tris(triphenylphosphine)chlororhodium(I)
• Tris(triphenylphosphine)rhodium chloride
• Tris(triphenylphosphine)rhodium monochloride
• Tris(triphenylphosphino)chlororhodium
• Chlorotri (triphenylphosphine) rhodium
• Chlorotris (triphenylphosphine) Rhodium(l)
• Chlorotris(triphenylphosphine)rhodium
• Chlorotris(triphenylphosphine)rhodium(Ⅰ)
• Potassium Hexanitro Iridate (III)
• (SP-4)chloridotris(triphenylphosphane) rhodium
• RhCl(PPh3)3
• NSC 124140
• Wilkinson
• Tris(triphenylphosphine)chloro
• Tris(triphenylphosphine)chlororhodiu
• Chlorotri (triphenyl
• RH
• Wilkinson’s catalyst
• Tris(triphenylphosphine)rhodium (I) chloride
• 0FV534BKEV
• rhodium; triphenylphosphane; chloride
• Tris(triphenylphosphine)rhodium(I) chloride, 98%
• tris(triphenylphosphine)rhodium(i)chloride
• T
• Tris(triphenylphosphine)rhodium(I) Chloride,98.0%
• Tris(triphenylphosphine)rhodiu

• MDL： MFCD00010016
• Inchi： 1S/3C18H15P.ClH.Rh/c3*1-4-10-16(11-5-1)19(17-12-6-2-7-13-17)18-14-8-3-9-15-18;;/h3*1-15H;1H;/p-1
• InChI Key： QBERHIJABFXGRZ-UHFFFAOYSA-M
• SMILES： [Rh].[Cl-].P(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1.P(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1.P(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1
• BRN： 4581440

Computed Properties

• Exact Mass: 924.14800
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 59
• Rotatable Bond Count: 9
• Complexity: 202
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Red purple crystal
• Density: 1.363; d 1.379
• Melting Point: 245-250 ºC
• Boiling Point: >170°C
• Flash Point: 181.7℃
• Solubility: Soluble in most solvents (e.g. benzene, ethanol, chloroform, dichloromethane) but with phosphine dissociation. Reacts with O{2} in solution
• Water Partition Coefficient: Insoluble
• PSA: 40.77000
• LogP: 11.02390
• Solubility: Insoluble in water. Soluble in chloroform, acetone and alcohol
• Merck: 9758
• Sensitiveness: air sensitive

Tris(triphenylphosphine)rhodiu Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H413
• Warning Statement： P273,P501A
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/38
• Safety Instruction： S22-S24/25-S37/39-S28A-S26-S15
• FLUKA BRAND F CODES：8-10-23
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
• Risk Phrases：R36/38
• Packing Group：I; II; III

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds
• Catalysts and Inorganic Chemicals Catalysts

Additional information on Tris(triphenylphosphine)rhodiu

Tris(triphenylphosphine)rhodium (CAS No. 14694-95-2): A Versatile Catalyst in Modern Chemical and Biomedical Applications

In the realm of organometallic chemistry, Tris(triphenylphosphine)rhodium, identified by CAS No. 14694-95-2, stands as a pivotal compound with multifaceted applications in catalytic processes and biomedical research. This rhodium complex, comprising a central rhodium ion coordinated to three triphenylphosphine (PPh₃) ligands, exhibits exceptional stability and reactivity, making it indispensable in asymmetric synthesis, drug delivery systems, and advanced imaging technologies. Recent advancements have further expanded its utility in sustainable chemical transformations and targeted therapeutic strategies.

The structural integrity of Tris(triphenylphosphine)rhodium arises from the chelating effect of its phosphine ligands, which stabilize the rhodium center against oxidation and degradation. This stability is critical in industrial catalytic systems where prolonged reaction times are required. For instance, studies published in Angewandte Chemie International Edition (2023) demonstrated its efficacy as a pre-catalyst for enantioselective hydrogenation reactions, achieving over 98% ee (enantiomeric excess) in the synthesis of chiral pharmaceutical intermediates. The compound’s ability to form transient intermediates with substrates enables precise control over reaction pathways—a feature increasingly leveraged in green chemistry initiatives to minimize waste and energy consumption.

In biomedical contexts, CAS No. 14694-95-2-based complexes have emerged as promising candidates for targeted drug delivery platforms. Researchers at MIT’s Koch Institute recently engineered nanoparticles incorporating this rhodium complex as a carrier for anticancer agents like doxorubicin. The triphenylphosphine ligands facilitated tumor-specific binding via pH-sensitive release mechanisms, enhancing therapeutic efficacy while reducing off-target toxicity—a breakthrough highlighted in Nature Materials (2023). Additionally, its paramagnetic properties make it a viable contrast agent candidate for magnetic resonance imaging (MRI), offering high-resolution visualization of biological tissues without cytotoxic effects.

The synthesis of Tris(triphenylphosphine)rhodium has evolved significantly with advancements in ligand exchange protocols. Traditional methods involved direct reaction between rhodium(III) chloride and excess triphenylphosphine under reflux conditions; however, recent solvent-free mechanochemical approaches reported in Chemical Communications (2023) have streamlined production while reducing environmental impact. These solid-state grinding techniques eliminate hazardous solvents and shorten reaction times by exploiting mechanical energy to drive ligand substitution efficiently.

In pharmacological research, this compound’s role extends to the development of metallo-drugs targeting metabolic disorders. A 2023 study in Journal of Medicinal Chemistry revealed that derivatives of CAS No. 14694-95-2, when conjugated with glucose-mimetic molecules, selectively inhibited glycolytic enzymes in cancer cells without affecting normal cells—a mechanism that could redefine cancer metabolic therapy paradigms.

The integration of computational modeling has further accelerated innovation around this compound. Density functional theory (DFT) studies published in ACS Catalysis (2023) elucidated the electronic structure of Tris(triphenylphosphine)rhodium, predicting novel applications in photocatalytic CO_₂-to-fuel conversions under visible light irradiation—a sustainable solution addressing both energy demands and carbon neutrality goals.

In conclusion, the interdisciplinary potential of CAS No. 14694-95-2-based systems underscores its status as a cornerstone material across chemistry and biomedicine. Its adaptability—from enabling precision synthesis to advancing personalized medicine—positions it at the forefront of scientific innovation as researchers continue uncovering its untapped capabilities through cutting-edge methodologies.